Cas no 100562-44-5 (3-(1H-Indol-2-yl)benzonitrile)

• Product Name: 3-(1H-Indol-2-yl)benzonitrile
• CAS No: 100562-44-5
• MF: C₁₅H₁₀N₂
• MW: 218.253303050995
• CID: 1125875
• PubChem ID: 54306242
• Update Time: 2025-04-20

3-(1H-Indol-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(1H-indol-2-yl)-
• benzonitrile,3-(1h-indol-2-yl)-
• 3-(1H-INDOL-2-YL)BENZONITRILE
• 100562-44-5
• 3-(1H-Indol-2-yl)benzonitrile

• MDL： MFCD11976336
• Inchi： 1S/C15H10N2/c16-10-11-4-3-6-12(8-11)15-9-13-5-1-2-7-14(13)17-15/h1-9,17H
• InChI Key： SHSPXQIYYFBUCH-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 218.0845
• Monoisotopic Mass: 218.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 3.4

Experimental Properties

• PSA: 39.58